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CAS No.: 202925-03-9
Cat. No.: B1290658

Get Quote

Introduction: The Strategic Value of 4-Bromo-3-

methylaniline in Medicinal Chemistry

4-Bromo-3-methylaniline (CAS: 6933-10-4) is a highly versatile bifunctional building block
pivotal in the synthesis of complex pharmaceutical agents.[1] Its utility stems from two distinct,
strategically important reactive centers within its structure: the nucleophilic amino group and
the aryl bromide moiety.[1] The amino group serves as a handle for derivatization through
acylation, alkylation, or sulfonylation, readily forming amide and amine linkages common in
drug scaffolds. Concurrently, the bromo-substituted aromatic ring is an excellent substrate for
modern palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and
Buchwald-Hartwig aminations.[1][2] This dual reactivity allows for the sequential and controlled
construction of intricate molecular architectures, making it an indispensable starting material for
a range of targeted therapeutics, particularly in oncology.
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This guide provides detailed protocols for the synthesis of key pharmaceutical intermediates
from 4-Bromo-3-methylaniline, focusing on reactions that are foundational to the construction of
kinase inhibitors. The methodologies are presented with an emphasis on the underlying
chemical principles, ensuring both practical applicability and a deep understanding of the
reaction design.

Core Synthetic Transformations and Key
Intermediates

The journey from 4-Bromo-3-methylaniline to advanced pharmaceutical intermediates primarily
leverages two powerful reaction classes: amide bond formation and palladium-catalyzed cross-
coupling. We will explore these transformations through the synthesis of precursors for two
notable tyrosine kinase inhibitors, Pazopanib and Lapatinib.

Amide Bond Formation: Synthesis of a Pazopanib
Precursor

Pazopanib is a multi-targeted tyrosine kinase inhibitor used in the treatment of renal cell
carcinoma and soft tissue sarcoma.[3][4] A key synthetic strategy involves the formation of an
amide bond between 4-Bromo-3-methylaniline and pyrazine-2-carboxylic acid. This
intermediate, N-(4-bromo-3-methylphenyl)pyrazine-2-carboxamide, contains the necessary
functionalities for subsequent cross-coupling reactions to complete the Pazopanib core.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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